![molecular formula C18H20ClNO3S B2426145 N-(2-(5-acetylthiophen-2-yl)ethyl)-2-(4-chlorophenoxy)-2-methylpropanamide CAS No. 2034348-15-5](/img/structure/B2426145.png)
N-(2-(5-acetylthiophen-2-yl)ethyl)-2-(4-chlorophenoxy)-2-methylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(5-acetylthiophen-2-yl)ethyl)-2-(4-chlorophenoxy)-2-methylpropanamide, also known as Compound A, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a selective agonist of the peroxisome proliferator-activated receptor alpha (PPARα), a nuclear receptor that plays a critical role in the regulation of lipid metabolism, inflammation, and glucose homeostasis.
Scientific Research Applications
Synthesis and Characterization
Several studies have focused on the design, synthesis, and characterization of compounds with structural features similar to "N-(2-(5-acetylthiophen-2-yl)ethyl)-2-(4-chlorophenoxy)-2-methylpropanamide," particularly in the context of developing new anticancer agents or evaluating antimicrobial activities. For instance, Ravinaik et al. (2021) reported on the synthesis and anticancer evaluation of substituted benzamides, highlighting methodologies that could be applicable to synthesizing and characterizing compounds with similar structural complexity (Ravinaik et al., 2021). Similarly, Spoorthy et al. (2021) described the synthesis, characterization, docking studies, and antimicrobial evaluation of certain thiazolidin-thiophene-2-carboxylates, showcasing techniques for exploring the biological activities of complex molecules (Spoorthy et al., 2021).
Anticancer and Antimicrobial Activities
The potential for anticancer and antimicrobial applications is a significant area of interest in the research of complex organic compounds. El‐Sayed et al. (2011) conducted studies on the synthesis, antitumor, and antimicrobial activities of certain nicotinonitrile derivatives, demonstrating the process of evaluating such compounds' efficacy against cancer cells and bacteria (El‐Sayed et al., 2011). This type of research is indicative of the broader scientific interest in exploring the therapeutic potential of novel organic molecules.
Analytical Applications
Research on related compounds also extends to analytical and chemical characterization applications. For example, Zacharis & Vastardi (2015) developed a validated LC method for determining the enantiomeric purity of a clopidogrel intermediate, highlighting the importance of analytical chemistry in the quality control and development of pharmaceutical intermediates (Zacharis & Vastardi, 2015).
properties
IUPAC Name |
N-[2-(5-acetylthiophen-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClNO3S/c1-12(21)16-9-8-15(24-16)10-11-20-17(22)18(2,3)23-14-6-4-13(19)5-7-14/h4-9H,10-11H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRLWBBQWVYXFOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(S1)CCNC(=O)C(C)(C)OC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.